(Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-7-methyl-6-(2-oxopropoxy)-1-benzofuran-3-one
• InChI: InChI=1S/C21H20O6/c1-12(22)11-26-17-8-7-16-20(23)19(27-21(16)13(17)2)9-14-5-6-15(24-3)10-18(14)25-4/h5-10H,11H2,1-4H3/b19-9-
• InChI Key: CETZVZNEAXLWIE-OCKHKDLRSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=C(C=C(C=C3)OC)OC)C2=O)OCC(=O)C
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C\C3=C(C=C(C=C3)OC)OC)/C2=O)OCC(=O)C
• Molecular Formula: C21H20O6
• Molecular Weight: 368.4 g/mol

Description

(Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one, also known as DMDD, is a synthetic compound that has gained attention in the scientific community due to its potential application in various fields.

Mechanism of Action

The mechanism of action of (Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one is not fully understood. However, studies have suggested that (Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one may exert its anticancer activity through the inhibition of the Akt/mTOR signaling pathway. This pathway plays a crucial role in cell survival and proliferation, and its dysregulation has been implicated in the development and progression of various cancers.
Biochemical and Physiological Effects:
(Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one has been shown to have various biochemical and physiological effects. In vitro studies have indicated that (Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one can induce cell cycle arrest and apoptosis in cancer cells. Additionally, (Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one has been shown to inhibit the migration and invasion of cancer cells. In vivo studies have indicated that (Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one can inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

(Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its structure can be easily modified to generate new compounds. However, (Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for (Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one research. One potential direction is the development of (Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one-based anticancer drugs. Additionally, (Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one could be used as a building block for the synthesis of novel materials and polymers. Further studies are needed to fully understand the mechanism of action of (Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one and to optimize its synthesis and purification processes.

Synthesis Methods

(Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one can be synthesized through a multistep reaction process involving the reaction of 2,4-dimethoxybenzaldehyde with 7-methyl-6-hydroxybenzofuran-3(2H)-one in the presence of a base, followed by the reaction with 2-oxopropyl bromide. The final product is obtained through recrystallization and purification processes.

Scientific Research Applications

(Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one has been studied for its potential application in various fields including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, (Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one has shown promising results as a potential anticancer agent, with studies indicating its ability to inhibit the growth of cancer cells. In material science, (Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one has been used as a building block for the synthesis of novel polymers and materials. In organic synthesis, (Z)-2-(2,4-dimethoxybenzylidene)-7-methyl-6-(2-oxopropoxy)benzofuran-3(2H)-one has been used as a starting material for the synthesis of various compounds.